11beta-PGE2

Specification

• Description: 11β-PGE2 is the C-11 epimer of PGE2. It is a moderate inhibitor of PGE2 binding to rat hypothalamic membranes with a Ki value of 53 nM. 11β-PGE2 also stimulates bone resorption in rats at concentrations of 10 to 1,000 nM which is similar to PGE2.2 11β-PGE2 inhibits PGE2 binding to the prostaglandin transporter protein with a Ki of 56 nM.; 11beta-Pge2, also known as 11b-pge2, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 11beta-pge2 is considered to be an eicosanoid lipid molecule. 11beta-Pge2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 11beta-Pge2 has been detected in multiple biofluids, such as blood and urine. Within the cell, 11beta-pge2 is primarily located in the membrane (predicted from logP) and cytoplasm.; 11b-PGE2 is a prostanoid.
• CAS No.: 38310-90-6
• Molecular Formula: C20H32O5
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (Z)-7-[(1R,2R,3S)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-17,19,21,23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,19-/m0/s1
• Standard InChI Key: XEYBRNLFEZDVAW-YUOXZBOXSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@H]1[C@H](CC(=O)[C@@H]1C/C=C\CCCC(=O)O)O)O
• SMILES: CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O